Cas no 91-94-1 (3,3'-Dichlorobiphenyl-4,4'-diamine)

3,3'-Dichlorobiphenyl-4,4'-diamine structure

91-94-1 structure

Product Name:3,3'-Dichlorobiphenyl-4,4'-diamine

CAS No:91-94-1

MF:C₁₂H₁₀Cl₂N₂

MW:253.127200603485

CID:34622

PubChem ID:7070

Update Time:2024-10-26

3,3'-Dichlorobiphenyl-4,4'-diamine Chemical and Physical Properties

Names and Identifiers

- 3,3'-Dichloro-[1,1'-biphenyl]-4,4'-diamine
- o,o'-dichlorobenzidine
- 3,3'-Dichloro-(1,1'-biphenyl)-4,4'-diamine
- 3,3'-dichloro-4,4'-diaminobiphenyl
- 3,3'-dichloro-4,4'-biphenyldiamine
- 3,3'-dichlorobiphenyl-4,4'-diamine
- 4,4'-diamino-3,3'-dichlorobiphenyl
- dichlorobenzidine
- DCB
- 3,3'-Dichlorobenzidine
- 3,3′-Dichlorobenzidine solution
- 3,3-Dichlorobenzidine (2nd Lot)
- 3,3'-DIMETHYL-4,4'-BIPHENYLENE DIISOCYANATE
- 4-(4-amino-3-chlorophenyl)-2-chloroaniline
- 4,3'-dichlorodiphenyl
- NSC-154073
- 3,3'-Dichloro-p,p'-bianiline
- Tox21_202224
- 3,3'-Dichlorobenzidina [Spanish]
- CHEBI:82315
- 3,4'-diamine
- C.I. 23060
- 3,3'-Dichlorobenzidine 10 microg/mL in Acetonitrile
- NCGC00090883-04
- 4'-Amino-3,3'-dichloro[1,1'-biphenyl]-4-ylamine #
- Curithane C 126
- RCRA waste no. U073
- Dichlorobenzidene 3,3'-
- 3,3'-Dichlorobenzidin [Czech]
- W-109050
- [1,1'-Biphenyl]-4,4'-diamine, 3,3'-dichloro-
- Dichlorobenzidine base
- NSC 154073
- 4'-Amino-3,3'-dichloro(1,1'-biphenyl)-4-ylamine
- VS-12642
- (1,1'-Biphenyl)-4,4'-diamine, 3,3'-dichloro-, labeled with carbon-14
- Q222991
- 3,3'-Dichloro-1,1'-biphenyl-4,4'-diamine
- 4,4'-Diamino-3,3'-dichlorodiphenyl
- STL426665
- InChI=1/C12H10Cl2N2/c13-9-5-7(1-3-11(9)15)8-2-4-12(16)10(14)6-8/h1-6H,15-16H2
- 3,3'-Dichloro-4,4'-diaminodiphenyl
- EINECS 202-109-0
- 4 ,4'-diamino-3,3'-dichlorobiphenyl
- DTXSID6020432
- RCRA waste number U073
- 3,3'-Diclorobenzidina
- NCGC00090883-03
- 3,3'-DICHLOROBENZIDINE [IARC]
- 4,3'-dichlorobiphenyl
- NSC154073
- 3,3-Dichlorobenzidene
- [1,4'-diamine, 3,3'-dichloro-
- LS-7124
- Dichlorobenzidine, 3,3'-
- SCHEMBL49382
- BRN 2108022
- 3,3'-dichlor-4,4'-diaminobiphenyl
- 3,3'-dichlorobiphenyl-4,4'-ylenediamine
- 3,3'-Dichlorobenzidin
- 3,3'-DICHLOROBENZIDINE [MI]
- 3,3 inverted exclamation marka-dichloro-4,4 inverted exclamation marka-diaminobiphenyl
- NCGC00090883-05
- MFCD00043917
- 3,3'-Dichloro-4,4'-diamino(1,1-biphenyl)
- Curithane C126
- 3,3'-DICHLOROBENZIDINE [HSDB]
- C19225
- 4-(4-amino-3-chloro-phenyl)-2-chloro-aniline
- CHEMBL314470
- (1,1'-Biphenyl)-4,4'-diamine, 3,3'-dichloro-
- 91-94-1
- 3,3'-dichlorobenzidine; 3,3'-dichlorobiphenyl-4,4'-ylenediamine
- 3,3'-Dichlorbenzidin
- 86349-58-8
- HUWXDEQWWKGHRV-UHFFFAOYSA-
- 1SDI2328UX
- AKOS005174428
- CCRIS 220
- DTXCID60432
- CAS-91-94-1
- NCGC00259773-01
- 3,3'-Dichlorobenzidine base
- [1,1'-bifenil]-4,4'-diamina, 3,3'-dicloro-
- BBL034702
- ortho,ortho'-Dichlorobenzidine
- CI 23060
- Benzidine, 3,3'-dichloro-
- Benzidine,3'-dichloro-
- 3,3'-Dichlorbenzidin [Czech]
- 3,3'-Dichlorobenzidina
- UNII-1SDI2328UX
- HSDB 1632
- WLN: ZR BG DR DZ CG
- 3,3/'-Dichlorobenzidine
- 3,3 inverted exclamation marka-Dichlorobenzidine
- 3,3'-Dichlorobenzidine; see 1910.1007
- 3,3′-Dichloro[1,1′-biphenyl]-4,4′-diamine (ACI)
- Benzidine, 3,3′-dichloro- (7CI, 8CI)
- 3,3′-Dichloro-4,4′-diaminobiphenyl
- 3,3′-Dichloro-p,p′-bianiline
- 3,3′-Dichlorobenzidine
- 3,3′-Dichlorobiphenyl-4,4′-diamine
- 4,4′-Bis(2-chloroaniline)
- 4,4′-Diamino-3,3′-dichlorobiphenyl
- 4,4′-Diamino-3,3′-dichlorodiphenyl
- 4′-Amino-3,3′-dichloro[1,1′-biphenyl]-4-ylamine
- MeSH ID: D015101
- o,o′-Dichlorobenzidine
- NS00008259
- ALBB-014126
- DB-057279
- 3,3'-Dichlorobiphenyl-4,4'-diamine
- MDL： MFCD00043917
- Inchi： 1S/C12H10Cl2N2/c13-9-5-7(1-3-11(9)15)8-2-4-12(16)10(14)6-8/h1-6H,15-16H2
- InChI Key： HUWXDEQWWKGHRV-UHFFFAOYSA-N
- SMILES： ClC1C(N)=CC=C(C2C=C(Cl)C(N)=CC=2)C=1

Computed Properties

Exact Mass: 252.02200
Monoisotopic Mass: 252.022104
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 52

Experimental Properties

Color/Form: White needle crystals. Soluble in alcohol \ benzene \ glacial acetic acid, almost insoluble in water. Industrial products are generally their corresponding hydrochloride, white paste or needle crystals. Melting point
Density: 1.3171 (rough estimate)
Melting Point: 132.5°C
Boiling Point: 398.89°C (rough estimate)
Flash Point: Fahrenheit: 50 ° f
Celsius: 10 ° c
Refractive Index: 1.6400 (estimate)
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
PSA: 52.04000
LogP: 4.98720
Color/Form: 5000 μg/mL in methanol

3,3'-Dichlorobiphenyl-4,4'-diamine Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H225,H301,H311,H331,H350,H370,H412
Warning Statement： P201,P210,P260,P273,P280,P301+P310
Hazardous Material transportation number：UN 3077 9/PG 3
WGK Germany：3
Hazard Category Code： 45-11-23/24/25-39/23/24/25-51/53
Safety Instruction： S53; S45; S60; S61
RTECS：DD0550000
Hazardous Material Identification：
Safety Term：6.1
Packing Group：II
Risk Phrases：R45
HazardClass：IRRITANT
Storage Condition：2-8°C

3,3'-Dichlorobiphenyl-4,4'-diamine Customs Data

HS CODE：2921590032
Customs Data：

China Customs Code:
2921590032

Overview:

HS:2921590032 3,3'-Dichlorobenzidine VAT:17.0% Tax refund rate:9.0% Regulatory conditions:X Minimum tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Regulatory conditions:

X.ToxicChemical environmental management Release Notice

Summary:

HS:2921590032 3,3'-dichloro-[1,1'-biphenyl]-4,4'-diamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:x MFN tariff:6.5% General tariff:30.0%

3,3'-Dichlorobiphenyl-4,4'-diamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-QM891-20mg	3,3'-Dichlorobiphenyl-4,4'-diamine	91-94-1		20mg	￥457.0	2022-09-28
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D114087-100mg	3,3'-Dichlorobiphenyl-4,4'-diamine	91-94-1		100mg	¥1186.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D141205-1ml	3,3'-Dichlorobiphenyl-4,4'-diamine	91-94-1	1000μg/ml,in Purge and Trap Methanol	1ml	¥472.90	2023-09-03
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R031424-100mg	3,3'-Dichlorobiphenyl-4,4'-diamine	91-94-1		100mg	￥1146	2024-05-21
TRC	D437320-5g	3,3'-Dichlorobiphenyl-4,4'-diamine	91-94-1		5g	275.00	2021-08-14
TRC	D437320-10g	3,3'-Dichlorobiphenyl-4,4'-diamine	91-94-1		10g	495.00	2021-08-14
TRC	D437320-25g	3,3'-Dichlorobiphenyl-4,4'-diamine	91-94-1		25g	1100.00	2021-08-14
BAI LING WEI Technology Co., Ltd.	Z-014F-2-1mL	3,3'-Dichlorobenzidine,2.0 mg/mL in MeOH	91-94-1	2.0 mg/mL in MeOH	1mL	￥ 309	2022-04-25
BAI LING WEI Technology Co., Ltd.	RAC-11-10X-1mL	3,3'-Dichlorobenzidine,1000 μg/mL in AcCN	91-94-1	1000 μg/mL in AcCN	1mL	￥ 541	2022-04-25
BAI LING WEI Technology Co., Ltd.	RAC-11-1mL	3,3'-Dichlorobenzidine,100 μg/mL in AcCN	91-94-1	100 μg/mL in AcCN	1mL	￥ 386	2022-04-25

3,3'-Dichlorobiphenyl-4,4'-diamine Production Method

Production Method 1

782-74-1

91-94-1

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Water ; 4 h, 0 - 5 °C

Reference

: Synthesis of 3,3'-dichlorobenzidine by rearrangement of 2,2'-dichlorohydrazobenzene

Ding, Junwei; Sun, Guoqing; Liu, Bao; Jiang, Xiuhua, Jingxi Shiyou Huagong Jinzhan, 2008, 9(4), 31-33

Production Method 2

782-74-1

91-94-1

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Water ; rt → 0 °C; 1 h, 0 °C; 4 h

Reference

: Ultrasound-assisted preparation of 4,4'-diaminobiphenyls from hydrazobenzenes

, Japan, , ,

Production Method 3

7334-33-0

91-94-1

Reaction Conditions

Reference

: Electrochemical behavior of symmetrically disubstituted azobenzene in buffered media

Gupta, P. N.; Raina, Anju, Journal of the Indian Chemical Society, 1989, 66(12), 865-7

Production Method 4

782-74-1

91-94-1

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Toluene , Water ; 30 - 35 °C

Reference

: Method and apparatus for preparing 3,3'-dichlorobenzidine

, China, , ,

Production Method 5

91-94-1

Reaction Conditions

1.1 Catalysts: Hydrazine , Sodium hydroxide , Hydrochloric acid

Reference

: Insoluble salt and polyimide aerogel composite photocatalyst and its preparation method

, China, , ,

Production Method 6

91-94-1

Reaction Conditions

1.1 Reagents: Sodium nitrite , Hydrochloric acid Solvents: Water ; 0 °C

Reference

: Disazo pigment composition for printing ink and coating

, World Intellectual Property Organization, , ,

Production Method 7

91-94-1

Reaction Conditions

Reference

: Production of 3,3'-dichlorobenzidine

Liang, Cheng, Xiandai Huagong, 1999, 19(7), 43-45

Production Method 8

91-94-1

Reaction Conditions

Reference

: Continuous manufacture of aromatic hydrazo compounds

, Federal Republic of Germany, , ,

Production Method 9

782-74-1

91-94-1

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water
1.2 Reagents: Sodium hydroxide Solvents: Ethanol , Water

Reference

: Synthesis of 3,3'-dichloro-4,4-diaminophenylbenzene

Cui, Yumin; Fan, Shaohua; Shan, Dejie, Huaxue Tongbao, 2001, (11), 715-717

Production Method 10

91-94-1

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Water ; 1 h, cooled; 1 h, cooled; 2 h, 50 °C; 50 °C → 90 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 1 h, 95 °C

Reference

: Synthesis of 3,3'-dichlorobenzidine by Pd/C catalytic hydrogenation

Yan, Mao-wen; Chen, Hong-bo; Xu, Shan-li; Li, Shu-de, Ranliao Yu Ranse, 2005, 42(4), 64-65

Production Method 11

91-94-1

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Hydrogen Catalysts: Palladium , Sodium dodecylbenzenesulfonate ; rt → 90 °C; 0.8 MPa, 90 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; rt → 5 °C; 2 h, 5 - 10 °C; 46 h, 5 - 10 °C
1.3 Reagents: Sodium hydroxide , Hydrochloric acid Solvents: Water ; pH 7 - 8

Reference

: Preparation of 2,2'-dichlorohydrazobenzene by catalytic hydrogenation of chloronitrobenzene in water

Shi, Mingquan; Zhang, Tianyong, Ranliao Yu Ranse, 2007, 44(2), 28-30

Production Method 12

49795-06-4

91-94-1

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Ruthenium, (benzo[h]quinolin-10-yl-C10,N1)carbonylchlorobis(triphenylphosphine)-… Solvents: Ethanol ; 24 h, 120 °C; 120 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; 2 h, 20 °C
1.3 Reagents: Potassium carbonate Solvents: Water ; neutralized

Reference

: Bidentate Ru(II)-NC Complex as a Catalyst for Semihydrogenation of Azoarenes to Hydrazoarenes with Ethanol

Gong, Dawei ; Kong, Degong; Xu, Na; Hua, Yuhui; Liu, Bo; et al, Organic Letters, 2022, 24(40), 7339-7343

Production Method 13

91-94-1

Reaction Conditions

1.1 Solvents: Water

Reference

: Method for manufacturing azoic pigments

, World Intellectual Property Organization, , ,

Production Method 14

782-74-1

91-94-1

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water ; 24 h, cooled

Reference

: Study on new technology of synthesis of 3,3'-dichlorobenzidine

Yang, Shan-yao; Ding, Jun-wei; Jiang, Xiu-hua, Shandong Huagong, 2006, 35(3), 10-12

Production Method 15

91-94-1

Reaction Conditions

Reference

: Rearranged salification method through DHB thiourea process

, China, , ,

Production Method 16

91-94-1

Reaction Conditions

Reference

: Aryloxy-p-benzidine compounds

, United States, , ,

Production Method 17

91-94-1

Reaction Conditions

Reference

: Synthesis and proton magnetic resonance spectra of substituted biphenyls

Hickmott, Peter W.; Hudson, Alan T., Journal of the Chemical Society [Section] C: Organic, 1971, (4), 762-4

3,3'-Dichlorobiphenyl-4,4'-diamine Raw materials

3,3'-Dichlorobiphenyl-4,4'-diamine Preparation Products

3,3'-Dichlorobiphenyl-4,4'-diamine (91-94-1)

3,3'-Dichlorobiphenyl-4,4'-diamine Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:91-94-1)3,3'-Dichlorobenzidine

Order Number:1645700;sfd11349

Stock Status:in Stock

Quantity:Company Customization/200kg

Purity:98%/99.9%

Pricing Information Last Updated:Monday, 14 April 2025 21:49

Price ($):discuss personally

Email:sales2@senfeida.com

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:91-94-1)3，3‘-Dichlorobenzidine

Order Number:LE10683;LE1645700

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:03

Price ($):discuss personally

Email:18501500038@163.com

3,3'-Dichlorobiphenyl-4,4'-diamine Related Literature

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Related Categories

91-94-1 (3,3'-Dichlorobiphenyl-4,4'-diamine) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:91-94-1)3,3'-Dichlorobenzidine

Purity:98%/99.9%

Quantity:Company Customization/200kg

Price ($):Inquiry/Inquiry

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:91-94-1)3，3‘-Dichlorobenzidine

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry

Cas no 91-94-1 (3,3'-Dichlorobiphenyl-4,4'-diamine)

3,3'-Dichlorobiphenyl-4,4'-diamine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

3,3'-Dichlorobiphenyl-4,4'-diamine Security Information

3,3'-Dichlorobiphenyl-4,4'-diamine Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Summary:

3,3'-Dichlorobiphenyl-4,4'-diamine Pricemore >>

3,3'-Dichlorobiphenyl-4,4'-diamine Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

Production Method 9

Production Method 10

Production Method 11

Production Method 12

Production Method 13

Production Method 14

Production Method 15

Production Method 16

Production Method 17

3,3'-Dichlorobiphenyl-4,4'-diamine Raw materials

3,3'-Dichlorobiphenyl-4,4'-diamine Preparation Products

3,3'-Dichlorobiphenyl-4,4'-diamine Suppliers

3,3'-Dichlorobiphenyl-4,4'-diamine Related Literature

Related Categories

91-94-1 (3,3'-Dichlorobiphenyl-4,4'-diamine) Related Products